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Introduction
ATTO 390 is a fluorescent dye belonging to the coumarin family of molecules.[1][2][3][4] It is

widely utilized in various life science research and drug development applications due to its

advantageous spectral properties. This guide provides an in-depth overview of the core

characteristics of ATTO 390, detailed experimental protocols for its use, and a summary of its

key spectral data.

Core Spectral and Photophysical Properties
ATTO 390 is characterized by its absorption in the near-UV spectrum and emission in the blue

region.[5] Key features include a high fluorescence quantum yield, a significant Stokes shift,

good photostability, and a relatively low molecular weight.[2][3] These properties make it a

versatile tool for fluorescence-based detection and imaging. The dye is moderately hydrophilic

and can be efficiently excited by light sources such as a mercury arc lamp.[6]
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The essential spectral and photophysical parameters of ATTO 390 are summarized in the table

below for easy reference and comparison.

Property Value Reference

Excitation Maximum (λex) 390 nm [1][2][4]

Emission Maximum (λem) 475 nm, 476 nm, 479 nm [1][2][7][8]

Molar Extinction Coefficient

(εmax)
2.4 x 104 M-1cm-1 [1][7]

Fluorescence Quantum Yield

(Φf)
90% [1][7]

Fluorescence Lifetime (τfl) 5.0 ns [1][7]

Stokes Shift ~85-89 nm [2]

Correction Factor (CF260) 0.52 [7][8]

Correction Factor (CF280) 0.08 [7][8]

Molecular Weight (of carboxy

derivative)
343.42 g/mol

Experimental Protocols
ATTO 390 is commonly used for labeling biomolecules such as proteins and nucleic acids. The

following sections provide detailed methodologies for these key applications, primarily utilizing

the NHS ester and maleimide derivatives of the dye.

Protein Labeling with ATTO 390 NHS Ester
ATTO 390 NHS ester is a popular choice for labeling primary amines in proteins, such as the ε-

amino groups of lysine residues.

Materials:

ATTO 390 NHS ester
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Protein of interest

Bicarbonate buffer (0.1 M, pH 8.3)

Amine-free, anhydrous DMSO or DMF

Gel permeation chromatography column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.2

Procedure:

Protein Preparation: Dissolve the protein in bicarbonate buffer at a concentration of 2 mg/mL.

[9] Ensure the protein solution is free from amine-containing substances like Tris or glycine.

[9] If necessary, dialyze the protein against PBS.[9]

Dye Solution Preparation: Immediately before use, dissolve the ATTO 390 NHS ester in

DMSO or DMF to a concentration of 2 mg/mL.[9]

Labeling Reaction: Add a 2 to 15-fold molar excess of the reactive dye to the protein

solution.[9] The optimal ratio should be determined empirically for each protein. Incubate the

reaction for 30 to 60 minutes at room temperature with constant stirring.[9]

Purification: Separate the labeled protein from the unreacted dye using a gel permeation

chromatography column pre-equilibrated with PBS.[9] The first colored, fluorescent band to

elute will be the ATTO 390-labeled protein.[9]

Storage: Store the purified conjugate under the same conditions as the unlabeled protein,

typically at 4°C with the addition of a preservative like sodium azide, or frozen in aliquots at

-20°C for long-term storage.[10]

Oligonucleotide Labeling with ATTO 390 NHS Ester
This protocol is suitable for labeling amine-modified oligonucleotides.

Materials:

Amine-modified oligonucleotide
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ATTO 390 NHS ester

Carbonate buffer (0.2 M, pH 8-9)

Anhydrous DMF

Gel filtration or reverse-phase HPLC for purification

Procedure:

Oligonucleotide Preparation: Prepare a 0.1 mM solution of the amino-modified

oligonucleotide in carbonate buffer.[9]

Dye Solution Preparation: Prepare a 5 mg/mL solution of ATTO 390 NHS ester in anhydrous

DMF.[9]

Labeling Reaction: Add approximately 30 µL of the dye solution to 50 µL of the

oligonucleotide solution.[9] Incubate at room temperature for 2 hours with shaking.[9]

Purification: Purify the labeled oligonucleotide from the free dye using gel filtration or

reverse-phase HPLC.[9]

Protein Labeling with ATTO 390 Maleimide
ATTO 390 maleimide is used to label free thiol (sulfhydryl) groups, such as those on cysteine

residues.

Materials:

ATTO 390 maleimide

Protein with free thiol groups

Buffer (e.g., PBS, Tris, or HEPES), pH 7.0-7.5

Anhydrous DMSO or DMF

Reducing agent (e.g., DTT or TCEP), optional

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/205/876/89204dat.pdf
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/205/876/89204dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/205/876/89204dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/205/876/89204dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/205/876/89204dat.pdf
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gel filtration column (e.g., Sephadex G-25)

Procedure:

Protein Preparation: Dissolve the protein at a concentration of 50-100 µM in a suitable buffer

at pH 7.0-7.5.[1] If the protein contains disulfide bonds that need to be labeled, they can be

reduced by adding a 10-fold molar excess of a reducing agent like DTT or TCEP.[1] If DTT is

used, it must be removed by dialysis before adding the dye.[1]

Dye Solution Preparation: Prepare a 10-20 mM stock solution of ATTO 390 maleimide in

anhydrous DMSO or DMF immediately before use.[1]

Labeling Reaction: Add a 10-20 molar excess of the dye to the protein solution.[1] Incubate

for 2 hours at room temperature or overnight at 4°C.[1]

Purification: Remove unreacted dye by gel permeation chromatography as described for

NHS ester labeling.

Storage: Store the labeled protein under appropriate conditions, protected from light.

Visualizing the Labeling Workflow
The general workflow for labeling a biomolecule with ATTO 390 can be visualized as a series

of sequential steps.
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General Biomolecule Labeling Workflow with ATTO 390

Preparation

Labeling Reaction

Purification

Final Product

Dissolve Biomolecule
(Protein/Oligonucleotide)

in appropriate buffer

Add molar excess of
ATTO 390 to biomolecule

Prepare fresh ATTO 390
(NHS Ester or Maleimide)

stock solution in DMSO/DMF

Incubate at specified
temperature and time

Separate labeled conjugate
from free dye using

chromatography (e.g., Gel Filtration)

Purified ATTO 390-labeled
Biomolecule

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages of a typical biomolecule conjugation experiment

using ATTO 390 reactive dyes.
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Conclusion
ATTO 390 is a robust and versatile fluorescent probe with favorable spectral characteristics for

a range of biological applications. Its high quantum yield and good photostability make it a

reliable choice for sensitive fluorescence detection and imaging techniques. The availability of

amine-reactive and thiol-reactive derivatives allows for straightforward conjugation to a wide

variety of biomolecules, enabling researchers in diverse fields to effectively utilize this

fluorophore in their studies. Proper adherence to established labeling and purification protocols

is crucial for obtaining high-quality, specifically labeled conjugates for downstream applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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